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This guide provides an in-depth exploration of Janelia Fluor (JF) dyes, a revolutionary class of

fluorescent probes developed at the Howard Hughes Medical Institute's Janelia Research

Campus.[1][2][3] Engineered for exceptional brightness, photostability, and cell permeability, JF

dyes have become indispensable tools for overcoming the diffraction limit of light and enabling

unprecedented spatial resolution in biological imaging.[4][5][6][7] This document serves as a

comprehensive resource for researchers, scientists, and drug development professionals

seeking to leverage the power of JF dyes in their super-resolution microscopy (SRM)

endeavors.

The Dawn of a Brighter Era in Fluorescence Imaging
Conventional fluorescence microscopy, while a cornerstone of biological research, is

fundamentally limited by the diffraction of light to a resolution of approximately 200 nm.[8] This

limitation has long obscured the fine details of subcellular structures and molecular

interactions. The advent of super-resolution microscopy techniques, such as Stimulated

Emission Depletion (STED), (d)STORM (direct Stochastic Optical Reconstruction Microscopy),

and PALM (Photoactivated Localization Microscopy), has shattered this barrier, offering a

window into the nanoscale world of the cell.[8][9] The success of these techniques, however, is

critically dependent on the quality of the fluorescent probes used.
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The ideal fluorophore for SRM must possess a unique combination of properties: intense

brightness to ensure detection of single molecules, high photostability to withstand the intense

laser illumination required, and for live-cell imaging, excellent cell permeability.[10][11]

Recognizing the limitations of existing dyes, the Lavis Lab at the Janelia Research Campus

embarked on a mission to rationally design and synthesize a new generation of fluorophores,

giving rise to the Janelia Fluor dyes.[12][13]

The key innovation behind the remarkable performance of JF dyes lies in a simple yet profound

structural modification: the replacement of the N,N-dimethylamino groups found in traditional

rhodamine dyes with four-membered azetidine rings.[10][12][13] This seemingly minor change

dramatically enhances the quantum efficiency and photon yield of the dyes, resulting in probes

that are significantly brighter and more photostable than their predecessors.[12][14]

The Janelia Fluor Dye Arsenal: A Palette for Every
Application
The Janelia Fluor platform is not a monolithic entity but rather a versatile and expanding

collection of dyes with finely tuned spectral and chemical properties.[7][15] This "plug-and-play"

modularity allows researchers to select the optimal probe for their specific experimental needs,

from multicolor imaging to in vivo studies.[7][14]

Core Janelia Fluor Dyes
The foundational JF dyes offer a range of excitation and emission wavelengths, enabling

flexible experimental design. Their exceptional brightness and photostability make them

suitable for a wide array of applications, including confocal microscopy, and are particularly

well-suited for dSTORM and STED super-resolution imaging.[4][5][16]

Photoactivatable Janelia Fluor (PA-JF) Dyes
For single-molecule localization microscopy (SMLM) techniques like PALM, photoactivatable

fluorophores are essential.[8][17] PA-JF dyes are ingeniously designed to remain in a "dark"

state until activated by a specific wavelength of light.[18][19] This allows for the stochastic

activation and localization of individual molecules, enabling the reconstruction of a super-

resolved image.[8] These dyes are excellent alternatives to photoactivatable fluorescent
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proteins, offering the superior brightness and photostability of synthetic dyes for live-cell PALM

experiments.[8][18]

Spontaneously Blinking Janelia Fluor Dyes
A significant advancement for SMLM is the development of spontaneously blinking JF dyes.[20]

[21] These probes intrinsically cycle between fluorescent "on" and "off" states without the need

for photoactivation lasers or specific imaging buffers.[21][22] This simplifies the experimental

setup and is particularly advantageous for imaging dense biomolecular structures.[20][21] The

blinking properties are tunable through chemical modifications, providing a panel of dyes with

optimized duty cycles for various SMLM applications.[20]

Red-Shifted and Fluorinated "JF3" Dyes
To further expand the capabilities of bioimaging, red-shifted and fluorinated JF dyes have been

developed.[23] Fluorination shifts the absorption and emission spectra to longer wavelengths,

which is ideal for multiplexed imaging and deep-tissue applications where autofluorescence is

a concern.[23] These modifications also enhance brightness and stability, making them

excellent choices for single-particle tracking and fluorescence lifetime imaging microscopy

(FLIM).[23]

Harnessing the Power of Janelia Fluor Dyes:
Labeling Strategies
The effective use of JF dyes hinges on their specific delivery to the target of interest within a

cell. Several robust and versatile labeling strategies are available.

Self-Labeling Tags: HaloTag® and SNAP-tag®
A major advantage of JF dyes is their compatibility with self-labeling protein tags such as

HaloTag® and SNAP-tag®.[4][10][24] This system involves genetically fusing the tag to a

protein of interest. The cell-permeable JF dye, conjugated to a specific ligand for the tag, can

then be added to the cell media, where it will covalently bind to the fusion protein.[10][24][25]

This approach allows for highly specific intracellular labeling in live cells.[4][10]

Workflow for HaloTag® Labeling
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Caption: Workflow for labeling intracellular proteins using the HaloTag® system and Janelia

Fluor dyes.

Antibody-Based Labeling
For fixed and permeabilized cells, or for targeting extracellular epitopes on live cells, antibody-

based labeling is a common approach. JF dyes are available with reactive groups, such as

NHS esters, that can be conjugated to primary or secondary antibodies.[11][16] This allows for

the versatile use of JF dyes in immunofluorescence-based super-resolution applications.

Direct Labeling and Fluorogenic Probes
Certain JF dyes can be conjugated to small molecules that directly bind to specific cellular

structures. For example, JF dye-conjugated phalloidin can be used to label actin filaments.

Additionally, some JF dyes are fluorogenic, meaning their fluorescence is significantly

enhanced upon binding to their target, which reduces background noise and can eliminate the

need for wash steps.[7][16]

Photophysical Properties of Selected Janelia Fluor
Dyes
The selection of an appropriate JF dye depends on the specific requirements of the

experiment, including the available laser lines and the desired spectral properties. The
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following table summarizes the key photophysical properties of several commonly used JF

dyes.

Dye Name
Excitation
Max (nm)

Emission
Max (nm)

Quantum
Yield (Φ)

Extinction
Coefficient
(ε, M⁻¹cm⁻¹)

Key
Application
s

Janelia Fluor

549
549 571 0.88 101,000

Confocal,

dSTORM,

STED, Live-

cell imaging

Janelia Fluor

585
585 609 0.78 156,000

Confocal,

Two-photon,

dSTORM

Janelia Fluor

635
635 652 0.56 -

Super-

resolution, in

vivo

imaging[15]

Janelia Fluor

646
646 664 0.54 -

dSTORM,

Live-cell

imaging[15]

[26][27]

PA-JF 549
549

(activated)
571 - -

PALM,

sptPALM[18]

[19]

PA-JF 646
646

(activated)
664 - -

PALM,

sptPALM[19]

JF635b 651 667 - -

Spontaneousl

y blinking

SMLM[22]

Note: Photophysical properties can vary depending on the solvent and conjugation partner.
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Experimental Protocols for Super-Resolution
Microscopy with Janelia Fluor Dyes
The following protocols provide a general framework for using JF dyes in dSTORM and PALM.

Optimization may be required for specific cell types and targets.

Protocol: dSTORM Imaging with JF-Labeled Antibodies
This protocol is suitable for imaging fixed and permeabilized cells using JF dye-conjugated

secondary antibodies.

Materials:

Cells grown on high-precision coverslips

Primary antibody against the target of interest

JF dye-conjugated secondary antibody (e.g., JF 549 or JF 646)

Paraformaldehyde (PFA) for fixation

Triton X-100 or Saponin for permeabilization

Bovine Serum Albumin (BSA) for blocking

dSTORM imaging buffer (e.g., containing an oxygen scavenging system and a thiol)

Procedure:

Cell Culture and Fixation:

Plate cells on coverslips to the desired confluency.

Fix cells with 4% PFA in PBS for 10-15 minutes at room temperature.

Wash three times with PBS.

Permeabilization and Blocking:
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Permeabilize cells with 0.1-0.5% Triton X-100 in PBS for 10-15 minutes.

Wash three times with PBS.

Block with 1-3% BSA in PBS for 1 hour at room temperature.

Antibody Labeling:

Incubate with the primary antibody diluted in blocking buffer for 1 hour at room

temperature or overnight at 4°C.

Wash three times with PBS.

Incubate with the JF dye-conjugated secondary antibody diluted in blocking buffer for 1

hour at room temperature, protected from light.

Wash three times with PBS.

Imaging:

Mount the coverslip on a microscope slide with dSTORM imaging buffer.

Image on a dSTORM-capable microscope, using the appropriate laser for excitation (e.g.,

561 nm for JF 549, 640 nm for JF 646) to induce photoswitching and a lower power laser

for activation if needed.[27]

Acquire a series of images (typically 10,000-50,000 frames) to capture the stochastic

blinking events.

Image Reconstruction:

Process the raw image data using appropriate localization software to reconstruct the

super-resolved image.

dSTORM Imaging Workflow
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Start: Fixed & Labeled Sample
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Caption: A simplified workflow for dSTORM imaging and image reconstruction.

Protocol: Live-Cell PALM with PA-JF Dyes and HaloTag®
This protocol describes the labeling of live cells expressing a HaloTag® fusion protein with a

photoactivatable JF dye for PALM imaging.

Materials:
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Cells expressing the HaloTag®-protein of interest fusion, plated on glass-bottom dishes.

PA-JF-HaloTag® ligand (e.g., PA-JF 549 or PA-JF 646).

Live-cell imaging medium.

PALM-capable microscope with appropriate lasers for activation (e.g., 405 nm) and excitation

(e.g., 561 nm for PA-JF 549).[19]

Procedure:

Cell Labeling:

Dilute the PA-JF-HaloTag® ligand to the final desired concentration (typically in the

nanomolar range) in pre-warmed cell culture medium.

Replace the medium on the cells with the labeling medium.

Incubate for 15-30 minutes at 37°C and 5% CO₂.

Wash the cells two to three times with pre-warmed live-cell imaging medium to remove

unbound ligand.

Imaging:

Place the dish on the microscope stage, ensuring the cells are maintained at 37°C and 5%

CO₂.

Locate the cells of interest using brightfield or low-intensity fluorescence.

Begin PALM imaging by continuously illuminating the sample with the excitation laser

(e.g., 561 nm).

Apply a low-power activation laser (e.g., 405 nm) to sparsely and stochastically activate

the PA-JF dyes. Adjust the activation laser power to maintain a low density of activated

molecules per frame.
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Acquire a long series of images to capture the fluorescence from many individual

molecules.

Image Reconstruction:

Use single-molecule localization software to analyze the acquired image series and

generate the final super-resolved PALM image.

Conclusion: The Future is Bright with Janelia Fluor
Dyes
The Janelia Fluor dyes represent a significant leap forward in fluorescent probe technology,

empowering researchers to visualize cellular structures and processes with unprecedented

clarity.[28] Their superior brightness, photostability, and versatility have made them the probes

of choice for a wide range of super-resolution microscopy applications.[8][16] As the

development of new and improved JF dyes continues at the Janelia Research Campus and

beyond, the future of biological imaging looks brighter than ever.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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